Cas no 1314651-29-0 (2-(3-fluoro-5-methylphenyl)-2-methylpropanoic acid)

• Product Name: 2-(3-fluoro-5-methylphenyl)-2-methylpropanoic acid
• CAS No: 1314651-29-0
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5857521
• PubChem ID: 79005019
• Update Time: 2025-06-11

2-(3-fluoro-5-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3-fluoro-α,α,5-trimethyl-
• 2-(3-fluoro-5-methylphenyl)-2-methylpropanoic acid
• EN300-1137909
• AT39792
• AKOS017523611
• 2-(3-fluoro-5-methylphenyl)-2-methylpropanoicacid
• 1314651-29-0

• Inchi： 1S/C11H13FO2/c1-7-4-8(6-9(12)5-7)11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14)
• InChI Key： VVVXVDNVQICUJX-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=C(C)C=1)(C)(C)C(=O)O

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 282.9±25.0 °C(Predicted)
• pka: 4.21±0.14(Predicted)

Additional information on 2-(3-fluoro-5-methylphenyl)-2-methylpropanoic acid

Comprehensive Overview of 2-(3-fluoro-5-methylphenyl)-2-methylpropanoic acid (CAS No. 1314651-29-0)

2-(3-fluoro-5-methylphenyl)-2-methylpropanoic acid (CAS No. 1314651-29-0) is a fluorinated aromatic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the fluoro and methyl substituents on the phenyl ring, contribute to its distinct chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and material science. The growing demand for fluorinated compounds in medicinal chemistry has further highlighted its importance, as fluorine atoms often enhance bioavailability and metabolic stability.

In recent years, the compound has garnered attention in the context of targeted drug design and small-molecule therapeutics. Its methylpropanoic acid moiety makes it a valuable intermediate for synthesizing more complex molecules, particularly non-steroidal anti-inflammatory drugs (NSAIDs) and enzyme inhibitors. The presence of the 3-fluoro-5-methylphenyl group also suggests potential applications in developing central nervous system (CNS) agents, as fluorinated aromatic systems are known to cross the blood-brain barrier effectively. These attributes align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

From a synthetic chemistry perspective, 2-(3-fluoro-5-methylphenyl)-2-methylpropanoic acid is often explored for its structure-activity relationships (SAR). The compound's lipophilicity and electronic effects induced by the fluorine atom make it a subject of interest in computational chemistry studies. Researchers frequently investigate its metabolic pathways and binding affinities using advanced techniques like molecular docking and quantitative structure-activity relationship (QSAR) modeling. Such studies are crucial for optimizing its derivatives for higher efficacy and reduced side effects, addressing common search queries like "fluorinated drug candidates 2024" or "how does fluorine improve drug performance?".

The agrochemical industry also shows interest in CAS No. 1314651-29-0 due to its potential as a herbicide or fungicide precursor. Fluorinated compounds are known for their ability to disrupt biological processes in pests, making them valuable in crop protection. With the rising global focus on sustainable agriculture, this compound's role in developing low-toxicity agrochemicals is being actively researched. Searches like "fluoro-pesticides environmental impact" reflect the public's concern about balancing efficacy and ecological safety, a topic where this compound could offer innovative solutions.

Quality control and analytical characterization of 2-(3-fluoro-5-methylphenyl)-2-methylpropanoic acid rely heavily on techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the compound meets the stringent purity standards required for pharmaceutical use. The compound's stability under various conditions is another area of investigation, particularly for formulators seeking to develop longer shelf-life products. Such details are critical for professionals searching for "analytical methods for fluorinated acids" or "how to store fluorinated pharmaceuticals."

In conclusion, 2-(3-fluoro-5-methylphenyl)-2-methylpropanoic acid (CAS No. 1314651-29-0) represents a multifaceted compound with broad applicability across life sciences. Its relevance to drug discovery, agrochemical innovation, and material science ensures continued interest from both academia and industry. As research progresses, this compound may unlock new possibilities in green chemistry and therapeutic development, answering pressing questions in modern science and technology.